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Compound of Interest

Compound Name: Methyl 2-methylhexanoate

Cat. No.: B1618892

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the core physicochemical properties of Methyl
2-methylhexanoate, a fatty acid ester. The data is presented for easy reference and
integration into research and development workflows.

Core Molecular Data

The fundamental molecular attributes of Methyl 2-methylhexanoate are summarized below.
These values are critical for a variety of applications, including analytical chemistry, reaction
stoichiometry, and formulation development.

Property Value

Molecular Formula CsH1602

Molecular Weight 144.2114 g/mol [1][2]
CAS Registry Number 2177-81-3[1][2]

Methodology for Molecular Weight Calculation

The molecular weight of a compound is a fundamental property derived from its molecular
formula. The calculation is based on the sum of the atomic weights of the constituent atoms.
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Protocol:

« |dentify the Molecular Formula: The elemental composition of Methyl 2-methylhexanoate is
determined to be CsH1602[1][2].

o Determine Atomic Weights: The standard atomic weight of each element is utilized:
o Carbon (C): =12.011 u
o Hydrogen (H): =1.008 u
o Oxygen (O): =15.999 u
e Calculate Total Mass: The molecular weight (MW) is calculated using the following equation:

o MW = (Number of C atoms x Atomic Weight of C) + (Number of H atoms x Atomic Weight
of H) + (Number of O atoms x Atomic Weight of O)

o MW = (8 x 12.011) + (16 x 1.008) + (2 x 15.999)
o MW = 144.2114 g/mol

Logical Relationship Diagram

The following diagram illustrates the logical workflow from the chemical structure to the final
calculated molecular weight, providing a clear visual representation of the data derivation
process.
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Compound Identification

Methyl 2-methylhexanoate

'

Chemical Structure

Compositio v1a| Analysis

Elemental Composition
(C,H, O)

.

Atom Count
C:8|H:16|0:2

Molecular Weight Derivation

Standard Atomic Weights

Molecular Formula C:~12.011
CsH1602 H: ~1.008

O: ~15.999

.

Calculation
(8*12.011) + (16 * 1.008) + (2 * 15.999)

Molecular Weight

144.2114 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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